2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide
Overview
Description
2,2-Dimethyl-N-(2-Methyl-4-Oxo-3-Phenyl-3,4-Dihydroquinazolin-6-yl)Propanamide, also known as DMOP, is a quinazoline-based compound that has been studied for its potential therapeutic applications. It is an organic compound that has been used in scientific research to study a variety of biological processes, including cell signaling, enzyme inhibition, and protein-protein interactions.
Scientific Research Applications
2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide has been studied in a variety of scientific research applications. It has been used as an inhibitor of the enzyme caspase-3, which is involved in apoptosis and necrosis. It has also been used to study the effects of protein-protein interactions, such as those between the epidermal growth factor receptor and its ligands. Additionally, it has been used to study the effects of cell signaling pathways, such as those involving the MAPK and PI3K pathways.
Mechanism of Action
2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide acts as an inhibitor of the enzyme caspase-3, which is involved in apoptosis and necrosis. It binds to the active site of the enzyme and prevents it from cleaving its substrates, resulting in the inhibition of the enzyme. It has also been found to bind to the epidermal growth factor receptor and inhibit its ligands, resulting in the inhibition of the receptor. Additionally, it has been found to inhibit the MAPK and PI3K pathways, which are involved in cell signaling.
Biochemical and Physiological Effects
2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide has been found to inhibit the enzyme caspase-3, resulting in the inhibition of apoptosis and necrosis. It has also been found to inhibit the epidermal growth factor receptor, resulting in the inhibition of cell proliferation and differentiation. Additionally, it has been found to inhibit the MAPK and PI3K pathways, resulting in the inhibition of cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide in lab experiments is its ability to inhibit the enzyme caspase-3, resulting in the inhibition of apoptosis and necrosis. Additionally, it can be used to study the effects of protein-protein interactions, such as those between the epidermal growth factor receptor and its ligands. The main limitation of using 2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide in lab experiments is that it is not very stable and can degrade over time. Additionally, it can be toxic at high concentrations.
Future Directions
The potential future directions of research involving 2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide include further exploration of its ability to inhibit the enzyme caspase-3, as well as its ability to inhibit the epidermal growth factor receptor and its ligands. Additionally, further research could be done to explore its ability to inhibit the MAPK and PI3K pathways. Additionally, further research could be done to explore its potential therapeutic applications, such as its ability to inhibit cancer cell growth. Finally, further research could be done to explore the potential side effects of using 2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide in lab experiments.
Synthesis Methods
2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide is synthesized from 2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl propionic acid and dimethyl formamide in the presence of a base such as triethylamine. This reaction produces 2,2-dimethyl-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)propanamide, which is a white or off-white powder.
properties
IUPAC Name |
2,2-dimethyl-N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-13-21-17-11-10-14(22-19(25)20(2,3)4)12-16(17)18(24)23(13)15-8-6-5-7-9-15/h5-12H,1-4H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWWXWHMPJVYTJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C(C=C2)NC(=O)C(C)(C)C)C(=O)N1C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901137207 |
Source
|
| Record name | N-(3,4-Dihydro-2-methyl-4-oxo-3-phenyl-6-quinazolinyl)-2,2-dimethylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901137207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)pivalamide | |
CAS RN |
1105235-61-7 |
Source
|
| Record name | N-(3,4-Dihydro-2-methyl-4-oxo-3-phenyl-6-quinazolinyl)-2,2-dimethylpropanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1105235-61-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3,4-Dihydro-2-methyl-4-oxo-3-phenyl-6-quinazolinyl)-2,2-dimethylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901137207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({5-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide](/img/structure/B6575658.png)
![2-{[5-(4-cyclopropanecarbonylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(2-methoxyethyl)acetamide](/img/structure/B6575668.png)
![ethyl 4-[5-({[(propan-2-yl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]piperazine-1-carboxylate](/img/structure/B6575674.png)
![N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide](/img/structure/B6575677.png)
![N-cyclopentyl-2-[3-(morpholine-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]acetamide](/img/structure/B6575678.png)
![2-[3-(4-methylpiperazine-1-carbonyl)-5-(thiophen-2-yl)-1H-pyrazol-1-yl]-N-[(pyridin-3-yl)methyl]acetamide](/img/structure/B6575682.png)
![N-[2-(4-fluorophenoxy)ethyl]-2-(4-nitrophenyl)acetamide](/img/structure/B6575688.png)
![N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]benzenesulfonamide](/img/structure/B6575718.png)
![N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-4-fluoro-3-(trifluoromethyl)benzene-1-sulfonamide](/img/structure/B6575719.png)
![N-[2-(2H-1,3-benzodioxol-5-yloxy)ethyl]-4-fluoro-3-methylbenzene-1-sulfonamide](/img/structure/B6575733.png)
![2-cyclopentyl-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]acetamide](/img/structure/B6575748.png)
![2,4-diethoxy-N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]benzene-1-sulfonamide](/img/structure/B6575755.png)
![4-[4-(4-methoxy-2,3-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine](/img/structure/B6575766.png)